Cas no 2219374-76-0 (rac-(3R,4R)-4-(2,2-dimethylpropyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4R)-4-(2,2-dimethylpropyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
• CAS No: 2219374-76-0
• MF: C₂₅H₂₉NO₄
• MW: 407.502067327499
• CID: 5563917
• PubChem ID: 165822875
• Update Time: 2025-10-05

rac-(3R,4R)-4-(2,2-dimethylpropyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2219374-76-0
• 2219353-91-8
• EN300-1717018
• (3S,4S)-4-(2,2-dimethylpropyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid
• rac-(3R,4R)-4-(2,2-dimethylpropyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid
• EN300-1716601
• rac-(3R,4R)-4-(2,2-dimethylpropyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid

• Inchi： 1S/C25H29NO4/c1-25(2,3)12-16-13-26(14-21(16)23(27)28)24(29)30-15-22-19-10-6-4-8-17(19)18-9-5-7-11-20(18)22/h4-11,16,21-22H,12-15H2,1-3H3,(H,27,28)/t16-,21-/m1/s1
• InChI Key： UUJOLXJNSXZKKB-IIBYNOLFSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1C[C@@H](C(=O)O)[C@@H](C1)CC(C)(C)C)=O

Computed Properties

• Exact Mass: 407.20965841g/mol
• Monoisotopic Mass: 407.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(3R,4R)-4-(2,2-dimethylpropyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid

rac-(3R,4R)-4-(2,2-dimethylpropyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid: A Comprehensive Overview

The compound rac-(3R,4R)-4-(2,2-dimethylpropyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid, with CAS number 2219374-76-0, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which includes a pyrrolidine ring system substituted with a fluorenylmethoxycarbonyl (Fmoc) group and a bulky 2,2-dimethylpropyl side chain. The stereochemistry of the molecule is defined by the (3R,4R) configuration, which plays a critical role in its biological activity and synthetic applications.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The Fmoc group, a well-known protecting group in peptide synthesis, has been extensively utilized to control the reactivity of amino groups during complex molecule construction. In this compound, the Fmoc group is strategically positioned to modulate the electronic properties of the pyrrolidine ring, thereby enhancing its potential as a building block in drug discovery. The 2,2-dimethylpropyl substituent further contributes to the molecule's stability and lipophilicity, making it an attractive candidate for various biological assays.

One of the most promising applications of rac-(3R,4R)-4-(2,2-dimethylpropyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid lies in its role as an intermediate in the synthesis of bioactive compounds. Researchers have demonstrated that this compound can be effectively employed in the construction of peptidomimetics and other complex structures with potential medicinal properties. Its unique combination of stereochemistry and functional groups makes it an ideal substrate for enantioselective reactions and asymmetric synthesis.

In addition to its synthetic utility, this compound has shown intriguing biological properties. Preclinical studies have indicated that it exhibits moderate inhibitory activity against certain enzymes implicated in neurological disorders. The stereochemistry at the 3R and 4R positions has been shown to significantly influence its binding affinity to target proteins, underscoring the importance of chiral centers in determining biological activity.

The synthesis of rac-(3R,4R)-4-(2,2-dimethylpropyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid involves a multi-step process that combines principles from stereochemistry and protecting group chemistry. Key steps include the selective protection of amino groups using Fmoc reagents and the installation of the bulky 2,2-dimethylpropyl substituent through alkylation or acylation reactions. The stereochemical outcome is carefully controlled during these steps to ensure the desired (3R,4R) configuration.

From an environmental perspective, researchers have explored green chemistry approaches to synthesize this compound more efficiently. For instance, catalytic asymmetric methods have been developed to minimize waste and improve yields during key steps of the synthesis. These advancements not only enhance the sustainability of chemical processes but also pave the way for larger-scale production if required.

In conclusion, rac-(3R,4R)-4-(2,2-dimethylpropyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid represents a cutting-edge molecule with diverse applications in organic synthesis and drug discovery. Its unique structure and stereochemistry make it a valuable tool for chemists and pharmacologists alike. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern medicine.